Cryptocyanine

Specification

• CAS No.: 4727-50-8
• Molecular Formula: C25H25N2.I; C25H25IN2
• Molecular Weight: 480.4 g/mol
• IUPAC Name: (4Z)-1-ethyl-4-[(E)-3-(1-ethylquinolin-1-ium-4-yl)prop-2-enylidene]quinoline;iodide
• Standard InChI: InChI=1S/C25H25N2.HI/c1-3-26-18-16-20(22-12-5-7-14-24(22)26)10-9-11-21-17-19-27(4-2)25-15-8-6-13-23(21)25;/h5-19H,3-4H2,1-2H3;1H/q+1;/p-1
• Standard InChI Key: CEJANLKHJMMNQB-UHFFFAOYSA-M
• Isomeric SMILES: CCN1C=C/C(=C/C=C/C2=CC=[N+](C3=CC=CC=C23)CC)/C4=CC=CC=C41.[I-]
• SMILES: CCN1C=CC(=CC=CC2=CC=[N+](C3=CC=CC=C23)CC)C4=CC=CC=C41.[I-]
• Canonical SMILES: CCN1C=CC(=CC=CC2=CC=[N+](C3=CC=CC=C23)CC)C4=CC=CC=C41.[I-]

Introduction

Fundamental Characteristics of Cryptocyanine

Cryptocyanine is a dark-green crystalline powder also known as 1,1'-diethyl-4,4'-carbocyanine iodide. It belongs to the family of cyanine dyes, specifically classified as a quinoline derivative containing a cryptocyanin cation. The compound has garnered significant scientific interest due to its unique photophysical properties and biological activities.

The basic identification parameters for cryptocyanine are summarized in the following table:

Parameter	Value
Chemical Name	1,1'-Diethyl-4,4'-carbocyanine Iodide
CAS Number	4727-50-8
Molecular Formula	C₂₅H₂₅IN₂
Molecular Weight	480.39 g/mol
Appearance	Yellow to brown to dark green powder or crystals
IUPAC Name	(4E)-1-ethyl-4-[(Z)-3-(1-ethylquinolin-1-ium-4-yl)prop-2-enylidene]quinoline;iodide

Cryptocyanine is also referred to as NK-4 in Japan, where it has been extensively researched and developed as a therapeutic agent for various conditions.

Physical and Chemical Properties

Structural Characteristics

Cryptocyanine features a trimethinium bridge connecting two quinoline rings, with each nitrogen atom bearing an ethyl group. This structural arrangement contributes to its distinctive spectral properties and biological activities. The compound contains a positively charged nitrogen atom, with iodide serving as the counter ion.

Physical Properties

Cryptocyanine exhibits several important physical properties that contribute to its functionality in various applications:

Property	Value
LogP	4.92920
PSA (Polar Surface Area)	8.81000
Solubility	Soluble in ethanol
Physical State (20°C)	Solid
Storage Recommendation	Cool, dark place (<15°C)
Sensitivity	Light sensitive

Spectral Properties

The spectroscopic characteristics of cryptocyanine are particularly significant for its applications in imaging and phototherapeutic approaches:

Spectral Property	Value	Medium
Absorbance Peak	704 nm	-
Maximum Absorption Wavelength	708 nm	Methanol

The near-infrared absorption profile of cryptocyanine makes it particularly valuable for biomedical applications, as this wavelength range offers optimal tissue penetration with minimal absorption by endogenous chromophores.

Pharmacological Properties and Applications

Anti-inflammatory and Anti-allergic Effects

Cryptocyanine (NK-4) demonstrates significant immunomodulatory properties. Research indicates that it exhibits inhibitory effects on IgE antibody production and histamine release reactions in type I hypersensitivity models. Additionally, it significantly inhibits cyclophosphamide-induced responses in delayed-type hypersensitivity (DTH) models.

Studies with NZB/W F1 mice, a model for autoimmune diseases such as systemic lupus erythematosus (SLE), revealed that NK-4 can significantly inhibit the level of natural thymocytotoxic autoantibodies (NTA) in blood while promoting the induction of suppressor T cells. These findings suggest potential applications in managing autoimmune conditions.

Wound Healing Properties

In Japan, cryptocyanine (NK-4) has been utilized as an oral therapeutic agent to promote wound healing. Research demonstrates that the oral administration of NK-4 enhances interferon-gamma (IFN-γ) production by splenocytes stimulated with lipopolysaccharide (LPS).

Mechanistic studies have revealed that NK-4 drives macrophage polarization toward an inflammatory M1-like phenotype, thereby increasing macrophage phagocytic activity. These effects suggest potential applications in treating persistent inflammation in chronic wounds.

Antioxidative and Neuroprotective Effects

Recent research has highlighted the antioxidative and neuroprotective properties of cryptocyanine (NK-4). These effects are currently under further investigation for potential applications in treating neurodegenerative and retinal degenerative diseases.

Cryptocyanine in Photothermal Therapy

Photothermal Conversion Efficiency

Cryptocyanine-based probes exhibit highly efficient photothermal conversion, positioning them as promising agents for photothermal therapy (PTT). The photothermal efficiency of cryptocyanine derivatives has been quantified under controlled experimental conditions:

Compound	Photothermal Efficiency (η)	Experimental Conditions
Cryptocyanine (CCy)	8.4%	730 nm laser irradiation (2.3 W/cm²)
Mitochondria-targeted Cryptocyanine (Mito-CCy)	9.5%	730 nm laser irradiation (2.3 W/cm²)
Indocyanine Green (ICG, comparison)	~3.1%	Similar conditions

The enhanced photothermal efficiencies of cryptocyanine derivatives compared to indocyanine green (ICG) are attributed to their lower fluorescence quantum yields, which allow greater nonemissive conversion of near-infrared light into heat.

Current Clinical Applications and Future Directions

In Japan, cryptocyanine (NK-4) is currently approved and marketed as an over-the-counter drug for treating various conditions, including:

• Allergic diseases

• Loss of appetite

• Sleepiness

• Anemia

• Peripheral neuropathy

• Acute suppurative diseases

• Wounds

• Heat injuries

• Frostbite

• Tinea pedis

The diverse pharmacological properties of cryptocyanine continue to inspire research into expanded therapeutic applications. The compound's antioxidative and neuroprotective effects suggest potential applications in treating neurodegenerative and retinal degenerative diseases.

In oncology, photoimmunotherapy utilizing cryptocyanine (NK-4) has shown promise. Human lung cancers transplanted into nude mice and treated with cryptocyanine injection followed by near-infrared laser exposure demonstrated enhanced macrophage activity and improved immune responses. The treatment also promoted scarring of cancer tissue through collagen production from fibroblasts in the stroma.

The development of organelle-targeted derivatives, such as mitochondria-targeted cryptocyanine (Mito-CCy), represents an emerging direction in photothermal therapeutics, potentially enabling more selective and effective treatments.